3-Benzyloxycarbonylamino-succinamic acid tert-butyl ester

• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol
• IUPAC Name: tert-butyl 4-amino-4-oxo-3-(phenylmethoxycarbonylamino)butanoate
• InChI: InChI=1S/C16H22N2O5/c1-16(2,3)23-13(19)9-12(14(17)20)18-15(21)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H2,17,20)(H,18,21)
• InChI Key: XOODKAAXKXHLBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C(=O)N)NC(=O)OCC1=CC=CC=C1

Description

3-Benzyloxycarbonylamino-succinamic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H22N2O5 and its molecular weight is 322.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (S)-2-benzyloxycarbonylamino-succinic acid-4-tert-butyl ester (20.0 g, 61.9 mmol) in CH2Cl2 (100 mL) at −10° C. in a salt/ice/water bath was added N-methylmorpholine (8.20 mL, 74.20 mmol). This was followed by dropwise addition of isobutyl chlorofomate (9.63 mL, 74.20 mmol), over 20 min. After 30 min of stirring at −10° C., ammonium hydroxide solution (28% w/w ammonia, 100 mL) was added portionwise over 5 min. The reaction mixture was stirred for another 8 h then followed by removal of the CH2Cl2 in vacuo. The remaining solution was extracted with EtOAc. The combined extracts were washed with 100 mL of each of the following: 5% citric acid, saturated NaHCO3, and brine. Drying and removal of solvents under vacuum gave crude oil which crystallized from Et2O/hexanes mixture. 3-benzyloxycarbonylamino-succinamic acid tert-butyl ester was obtained in 95% yield (19.0 g). MS (APCI) m/z 323.2 (M+1).